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Compound of Interest

Compound Name: TIM-063

Cat. No.: B15616623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanism of action

of TIM-063, a small molecule inhibitor. The document details its target engagement, signaling

pathway interactions, and the experimental methodologies used to elucidate its function.

Quantitative data are presented in tabular format for clarity, and key processes are visualized

using diagrams.

Core Mechanism of Action
TIM-063 was initially developed as an ATP-competitive inhibitor of Ca2+/calmodulin-dependent

protein kinase kinase (CaMKK).[1] However, recent research employing chemical proteomics

has revealed that TIM-063 also exhibits inhibitory activity against Adaptor-Associated Kinase 1

(AAK1), an off-target kinase.[2][3][4] The primary mechanism of action involves the binding of

TIM-063 to the catalytic domain of its target kinases, thereby preventing the transfer of

phosphate from ATP to their respective substrates.[2][3][5]

The interaction of TIM-063 with CaMKK is conformation-dependent, meaning it preferentially

binds to the active state of the enzyme.[1] This interaction is also reversible and dependent on

intracellular calcium concentrations.[1] For AAK1, TIM-063 demonstrates moderate inhibitory

activity.[2][3][4]
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TIM-063 primarily interferes with the CaMKK and AAK1 signaling pathways. CaMKK is a key

upstream kinase that phosphorylates and activates several other kinases, including CaMKI,

CaMKIV, and AMP-activated protein kinase (AMPK), which are involved in various calcium-

dependent signaling cascades.[1] AAK1 is involved in clathrin-mediated endocytosis, a

fundamental cellular process for internalizing molecules from the cell surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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